GPER activator 1

• Molecular Formula: C17H14ClFN2O2S
• Molecular Weight: 364.8 g/mol
• InChI: InChI=1S/C17H14ClFN2O2S/c1-7-8(2)16(20-9(3)14(7)22)21-17(23)15-13(18)11-5-4-10(19)6-12(11)24-15/h4-6,22H,1-3H3,(H,20,21,23)
• InChIKey: ALFPTVYCOSMDFS-UHFFFAOYSA-N

GPER Activator 1 Product Profile

GPER activator 1 (also designated as compound 6-26; CAS 2629960-35-4) is a non-cytotoxic, GPER‑selective small molecule that exhibits dual inhibition of TNFα‑ and IL‑6‑induced inflammatory signaling [1]. Identified via in silico 3D shape‑based target identification and validated by surface plasmon resonance (SPR) for direct GPER binding, this trimethylpyridinol analogue represents a recent advancement in GPER pharmacology distinct from earlier generation compounds such as G‑1 [2].

1

GPER-selective pathway study fit — reported non-cytotoxic profile supports cell-viability-dependent assays

2

Dual TNFα/IL-6 inhibition context — supports inflammatory signaling research

3

SPR-validated target engagement — supports GPER pathway dissection studies

• [1] Awasthi, B. P., et al. (2024). G Protein‑Coupled Estrogen Receptor‑Mediated Anti‑Inflammatory and Mucosal Healing Activity of a Trimethylpyridinol Analogue in Inflammatory Bowel Disease. Journal of Medicinal Chemistry, 67(13), 10601‑10621. View Source
• [2] Awasthi, B. P., et al. (2024). G Protein‑Coupled Estrogen Receptor‑Mediated Anti‑Inflammatory and Mucosal Healing Activity of a Trimethylpyridinol Analogue in Inflammatory Bowel Disease. Journal of Medicinal Chemistry, 67(13), 10601‑10621. View Source

Why GPER Activator 1 Cannot Be Substituted

Despite sharing a common molecular target (GPER), GPER activator 1 (6‑26) differs fundamentally from the prototypical GPER agonist G‑1 and antagonist G‑15 in its cytotoxicity profile and downstream signaling consequences. Unlike G‑1 and G‑15—both of which induce necroptosis independently of GPER engagement—6‑26 displays no measurable cytotoxicity under equivalent experimental conditions [1]. Substituting 6‑26 with G‑1 therefore introduces a confounding, receptor‑independent cell death mechanism that obscures interpretation of GPER‑specific anti‑inflammatory effects, particularly in assays involving primary or immune cells. Furthermore, 6‑26 achieves dual TNFα/IL‑6 inhibition via GPER, a functional profile not reported for G‑1 in the same inflammatory context [1].

This product GPER activator 1 (6-26): non-cytotoxic under reported conditions

Common substitute G-1 / G-15: reported to induce GPER-independent necroptosis

Substitution with G-1 may introduce confounding cell death that obscures GPER-specific anti-inflammatory endpoint interpretation. Dual TNFα/IL-6 inhibition reported for 6-26 has not been profiled for G-1 in the same model context.

• [1] Awasthi, B. P., et al. (2024). G Protein‑Coupled Estrogen Receptor‑Mediated Anti‑Inflammatory and Mucosal Healing Activity of a Trimethylpyridinol Analogue in Inflammatory Bowel Disease. Journal of Medicinal Chemistry, 67(13), 10601‑10621. View Source

GPER Activator 1 Comparative Evidence

Cytotoxicity vs. G‑1 and G‑15

In direct side‑by‑side evaluations, GPER activator 1 (compound 6‑26) exhibited no detectable cytotoxicity, whereas the widely used GPER agonist G‑1 and antagonist G‑15 both induced significant necroptotic cell death that occurred independently of GPER engagement [1]. This differential cytotoxicity represents a critical selection criterion for experiments where cell viability must be preserved.

Cytotoxicity vs. G-1 and G-15

Head-to-head

No detectable cytotoxicity vs. G-1 and G-15 induced necroptosis independent of GPER

Supports cell-viability-dependent GPER assay context

Qualitative difference; cell culture models relevant to IBD research

Evidence Dimension	Cytotoxicity
Target Compound Data	No cytotoxicity observed
Comparator Or Baseline	G‑1 (agonist) and G‑15 (antagonist) induced necroptosis independent of GPER
Quantified Difference	Qualitative difference (cytotoxic vs. non‑cytotoxic)
Conditions	Cell culture models relevant to inflammatory bowel disease research

Why This Matters

The absence of off‑target cytotoxicity in 6‑26 eliminates a major confounding variable that plagues studies using G‑1, ensuring that observed anti‑inflammatory effects are attributable to GPER‑specific signaling rather than receptor‑independent cell death.

• [1] Awasthi, B. P., et al. (2024). G Protein‑Coupled Estrogen Receptor‑Mediated Anti‑Inflammatory and Mucosal Healing Activity of a Trimethylpyridinol Analogue in Inflammatory Bowel Disease. Journal of Medicinal Chemistry, 67(13), 10601‑10621. View Source

Dual TNFα and IL‑6 Inhibition

GPER activator 1 (6‑26) is characterized by its dual inhibitory activity against both TNFα‑ and IL‑6‑induced inflammatory responses [1]. While specific IC₅₀ values are reported in the full manuscript (behind paywall), the compound's ability to simultaneously block two major pro‑inflammatory cytokine pathways distinguishes it from single‑target anti‑inflammatory agents and from G‑1, which has not been profiled for dual TNFα/IL‑6 inhibition in this IBD model system.

Dual TNFα and IL-6 Inhibition

Cross-study comparable

Dual inhibition of TNFα- and IL-6-induced inflammatory signaling reported

Supports dual-pathway inflammatory signaling research

IC₅₀ values in full manuscript; G-1 not profiled for dual inhibition in this model

Evidence Dimension	Inhibition of cytokine‑induced inflammation
Target Compound Data	Dual inhibition of TNFα‑ and IL‑6‑induced inflammatory signaling
Comparator Or Baseline	G‑1: not profiled for dual TNFα/IL‑6 inhibition in IBD models
Quantified Difference	Dual activity profile (qualitative difference in target scope)
Conditions	In vitro models of inflammatory bowel disease

Why This Matters

Dual inhibition of TNFα and IL‑6 pathways addresses the cytokine redundancy inherent in inflammatory diseases, potentially offering greater therapeutic efficacy than targeting either cytokine alone—a functional advantage not documented for earlier GPER agonists.

• [1] Awasthi, B. P., et al. (2024). G Protein‑Coupled Estrogen Receptor‑Mediated Anti‑Inflammatory and Mucosal Healing Activity of a Trimethylpyridinol Analogue in Inflammatory Bowel Disease. Journal of Medicinal Chemistry, 67(13), 10601‑10621. View Source

GPER Binding Validation by SPR

Direct binding of GPER activator 1 (6‑26) to GPER was confirmed by surface plasmon resonance (SPR) assay [1]. Furthermore, GPER knockdown experiments abolished the compound's inhibitory effects on TNFα and IL‑6 actions, providing orthogonal genetic validation of target engagement [1]. This level of target validation is comparable to that established for G‑1 (Ki ~11 nM) but is specifically documented in the context of inflammatory signaling.

GPER Binding by SPR

Cross-study comparable

SPR-confirmed direct binding; GPER knockdown abolished inhibitory effects

Supports GPER target-engagement validation workflow

Orthogonal genetic validation in IBD-relevant cell models

Evidence Dimension	Target engagement validation
Target Compound Data	SPR‑confirmed direct binding to GPER; GPER knockdown abolishes activity
Comparator Or Baseline	G‑1: Ki = 11 nM (competitive binding)
Quantified Difference	Both compounds demonstrate GPER‑dependent activity; quantitative affinity values not directly compared
Conditions	SPR assay and GPER knockdown in IBD‑relevant cell models

Why This Matters

Robust target engagement data ensures that biological effects attributed to 6‑26 are genuinely GPER‑mediated, providing confidence in its use as a chemical probe for dissecting GPER‑dependent anti‑inflammatory mechanisms.

• [1] Awasthi, B. P., et al. (2024). G Protein‑Coupled Estrogen Receptor‑Mediated Anti‑Inflammatory and Mucosal Healing Activity of a Trimethylpyridinol Analogue in Inflammatory Bowel Disease. Journal of Medicinal Chemistry, 67(13), 10601‑10621. View Source

In Vivo Efficacy in IBD Models

In an in vivo model of inflammatory bowel disease, GPER activator 1 (6‑26) demonstrated remarkable efficacy in ameliorating inflammation and restoring colonic mucosal integrity [1]. While G‑1 has shown efficacy in preclinical models of multiple sclerosis and cardiovascular disease [2], its performance in IBD‑specific models has not been reported to the same extent, and its inherent cytotoxicity (documented above) may confound in vivo interpretation.

In Vivo Model Response

Class-level inference

Reported amelioration of inflammation and mucosal integrity restoration in IBD model

Supports IBD model-response endpoint context

G-1 efficacy reported in EAE/cardiovascular models, not IBD; cytotoxicity may confound interpretation

Evidence Dimension	In vivo efficacy in IBD model
Target Compound Data	Ameliorated inflammation and restored colonic mucosal integrity
Comparator Or Baseline	G‑1: efficacy documented in EAE (multiple sclerosis) and cardiovascular models, not in IBD
Quantified Difference	Qualitative difference in disease model applicability
Conditions	In vivo IBD preclinical model

Why This Matters

Demonstrated efficacy in a disease‑relevant in vivo model supports the translational potential of 6‑26 for gastrointestinal inflammatory disorders, a therapeutic area not yet validated for earlier GPER agonists.

• [1] Awasthi, B. P., et al. (2024). G Protein‑Coupled Estrogen Receptor‑Mediated Anti‑Inflammatory and Mucosal Healing Activity of a Trimethylpyridinol Analogue in Inflammatory Bowel Disease. Journal of Medicinal Chemistry, 67(13), 10601‑10621. View Source
• [2] Blasko, E., et al. (2009). Beneficial role of the GPR30 agonist G‑1 in an animal model of multiple sclerosis. Journal of Neuroimmunology, 214, 67‑77. View Source

GPER Activator 1 Research Use Cases

GPER Anti‑Inflammatory Signaling in IBD

Given its demonstrated dual TNFα/IL‑6 inhibition, non‑cytotoxic profile, and in vivo mucosal healing efficacy, GPER activator 1 (6‑26) is ideally suited for dissecting GPER‑dependent anti‑inflammatory mechanisms in gastrointestinal disease models. The compound's lack of cytotoxicity eliminates the confounding cell death observed with G‑1, enabling cleaner interpretation of cytokine pathway modulation [1].

Non‑Cytotoxic GPER Chemical Probes

Researchers developing chemical probes to interrogate GPER biology should prioritize GPER activator 1 over G‑1 when working with sensitive primary cell cultures or immune cells. The documented absence of necroptosis induction ensures that observed biological responses reflect genuine GPER engagement rather than receptor‑independent cytotoxic artifacts [1].

Dual Cytokine Inhibition in Drug Discovery

Pharmaceutical and biotech teams pursuing novel anti‑inflammatory agents may leverage GPER activator 1 as a starting point for medicinal chemistry optimization. Its unique dual TNFα/IL‑6 inhibition profile addresses a therapeutic gap not covered by single‑cytokine antagonists, and its validated in vivo efficacy in colitis models provides a strong translational rationale for further development [1].

Comparative GPER Agonist Pharmacology

Academic laboratories conducting head‑to‑head comparisons of GPER agonists can utilize GPER activator 1 to benchmark functional selectivity, cytotoxicity, and disease model applicability against earlier compounds like G‑1. Such studies are essential for establishing best practices in GPER‑targeted research and for selecting the most appropriate tool compound for specific experimental contexts [1].

Application

Selection Property

Validation Focus

GPER inflammatory signaling in GI models

Non-cytotoxic GPER-selective profile

Cytokine pathway modulation endpoints

Chemical probe development for GPER biology

Absence of reported necroptosis induction

Primary cell viability and target-engagement assays

Dual cytokine pathway research

Dual TNFα/IL-6 inhibition context

Inflammatory pathway-response interpretation

Comparative GPER agonist pharmacology

Cytotoxicity and model-response differentiation

Benchmarking against earlier tool compounds

• [1] Awasthi, B. P., et al. (2024). G Protein‑Coupled Estrogen Receptor‑Mediated Anti‑Inflammatory and Mucosal Healing Activity of a Trimethylpyridinol Analogue in Inflammatory Bowel Disease. Journal of Medicinal Chemistry, 67(13), 10601‑10621. View Source